Cas no 1807259-40-0 (Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate)

• Product Name: Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate
• CAS No: 1807259-40-0
• MF: C₁₁H₈F₂N₂O₅
• MW: 286.188429832459
• CID: 4796288
• Update Time: 2025-05-20

Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate

• Inchi： 1S/C11H8F2N2O5/c1-2-19-10(16)8-6(5-14)3-4-7(20-11(12)13)9(8)15(17)18/h3-4,11H,2H2,1H3
• InChI Key： HNVWZTAUCQBHNJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)OCC)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate

Introduction to Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate (CAS No. 1807259-40-0)

Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate (CAS No. 1807259-40-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethoxy moiety, and a nitro substituent, all of which contribute to its potential biological activities and applications.

The cyano group in Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate is a versatile functional group known for its ability to participate in various chemical reactions and to influence the electronic properties of the molecule. This group can enhance the compound's reactivity and stability, making it a valuable component in the synthesis of more complex molecules. Recent studies have shown that compounds containing cyano groups exhibit promising biological activities, including anti-inflammatory and anticancer properties.

The presence of a difluoromethoxy moiety in Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate adds another layer of complexity to its structure. Fluorine atoms are known for their strong electronegativity and unique chemical properties, which can significantly affect the pharmacokinetic and pharmacodynamic profiles of a molecule. Research has demonstrated that difluoromethoxy groups can improve the metabolic stability and bioavailability of drugs, making them attractive for drug design and development.

The nitro substituent in Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate is another key functional group that contributes to its biological activity. Nitro groups are known for their ability to undergo reduction reactions, which can lead to the formation of active metabolites with therapeutic potential. Studies have shown that nitro-containing compounds can exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer effects.

In terms of its potential applications, Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate has been investigated for its use in various medicinal contexts. One area of particular interest is its potential as an anticancer agent. Recent research has focused on the ability of this compound to inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Preliminary studies have shown promising results in vitro, with the compound demonstrating selective cytotoxicity against several cancer cell lines.

Beyond its anticancer potential, Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic conditions such as arthritis. The compound's ability to modulate inflammatory responses through various mechanisms, such as inhibiting pro-inflammatory cytokine production, makes it a promising candidate for further investigation in this area.

The synthesis of Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the sequential introduction of the cyano, difluoromethoxy, and nitro groups onto a suitable aromatic substrate. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for scaling up production for clinical trials and commercial applications.

In conclusion, Ethyl 6-cyano-3-difluoromethoxy-2-nitrobenzoate (CAS No. 1807259-40-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future applications in healthcare.